Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing
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Compound Focus: 4Sc-203

CAS No.: 895533-09-2

Cat. No.: S548016

Compound Background: 4SC-203

4SC-203 is a novel, intravenously administered small-molecule multi-target kinase inhibitor [1] [2]. Its

targeted profile includes:

e Primary Targets: High selectivity against FMS-like tyrosine kinase 3 (FLT3), including FLT3 mutants
[1] [2].

e Secondary Targets: Also shows activity against vascular endothelial growth factor receptors (VEGF-
R), which are crucial for angiogenesis (the formation of new blood vessels that support tumor growth)

[11[2].
¢ Clinical Status: A First-in-Man Phase | study in healthy volunteers has been completed. The
compound was reported to be safe and well-tolerated, with pharmacokinetics displaying an expected

dose-dependent increase [2].

Theoretical Framework for Solubility

For a research compound like 4SC-203, specific solubility data might be proprietary. The following
information outlines the general scientific principles that guide solubility prediction and measurement for

organic molecules in a research setting.

Table 1: Key Factors Influencing Solubility of Organic Compounds
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Relevance to Experimental

Factor Description & Impact on Solubility
Protocol

Molecular Determines the compound's ability to interact The structure of 4SC-203 dictates

Structure with solvent molecules. Features like its inherent "like dissolves in like"
lipophilicity, hydrogen bonding, and crystal affinity for DMSO.
packing are critical [3].

Temperature For most solid compounds, higher temperature Consistent temperature during
increases solubility by providing energy to break  stock solution preparation is key
apart the crystal lattice [3]. for reproducibility.

pH & The solubility of ionizable compounds is highly While relevant for aqueous

lonization dependent on the pH of the solvent medium. A biological buffers, this is less
change in pH can protonate or deprotonate the critical for preparation in pure
molecule, drastically altering its solubility [3]. DMSO.

Polymorphic A compound can exist in multiple crystalline The specific solid form of the

Form forms (polymorphs), each with different supplied 4SC-203 powder can

solubility properties [3].

affect its dissolution rate and
maximum solubility in DMSO.

The following diagram illustrates the workflow for a physics-based approach to solubility prediction, which

is often used in drug discovery to guide experimental work.
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Generic Protocol for Stock Solution Preparation

This is a standard protocol for preparing stock solutions of research compounds and should be validated for

4SC-203 with lab-specific data.

Materials

e Compound: 4SC-203 (as supplied, note the salt form and molecular weight).

¢ Solvent: High-Purity, Anhydrous DMSO (e.g., 299.9% ACS grade). Hyroscopic DMSO readily
absorbs water, which can affect solubility and compound stability.

e Equipment: Analytical balance, calibrated micropipettes, glass vials (e.g., 2-4 mL clear glass vials
with PTFE-lined caps), sonication bath, vortex mixer, optional magnetic stirrer.

Preparation Workflow

The following diagram outlines the key steps in the stock solution preparation process, highlighting critical

control points to ensure quality.
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Detailed Methodology

e Calculation: Determine the required mass of 4SC-203 to achieve the target concentration in the

desired volume of DMSO. For example, to prepare 1 mL of a 50 mM stock solution:
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o You need the molecular weight (MW) of 4SC-203.
o Mass (mg) = (Desired Concentration in mM) x (MW in g/mol) x (Volume in mL) / 1000

¢ Weighing: Tare the empty vial on the analytical balance. Add the calculated mass of 4SC-203 powder.

Record the actual mass used for precise concentration calculation.

e Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial containing the
powder. To minimize water absorption, handle DMSO in a dry environment and keep the container

tightly sealed.

¢ Dissolution:

o Vortex: Cap the vial securely and vortex for 1-2 minutes.

o Sonication: If not fully dissolved, place the vial in a sonication bath at room temperature for 5-
15 minutes. Avoid excessive heating.

o Optional Stirring: For larger volumes or difficult-to-dissolve compounds, gentle stirring with a
micro stir bar can be effective.

» Inspection: Visually inspect the solution against a light and dark background. The solution should be
clear and without any visible particles or cloudiness. The presence of precipitate indicates that the

solubility limit has been exceeded, and a more dilute stock solution may be required.

e Aliquoting: Once fully dissolved, immediately aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and minimize contact with air.

e Storage: Store aliquots at -20°C or preferably -80°C in a non-frost-free freezer to maintain stability.

Protect from light.

Critical Considerations & Safety

¢ Lack of Specific Data: The most significant risk is the absence of publicly available, specific
solubility data for 4SC-203 in DMSO. The maximum achievable concentration is unknown.

o Start with a Low Concentration: As a best practice, initially aim for a conservative stock
concentration (e.g., 10-20 mM) to ensure complete dissolution.

e Documentation: Meticulously record the lot number of the compound, the DMSO used, the final
calculated concentration, and all observations.

o Sterility: For cell culture work, consider sterility. While DMSO itself is bacteriostatic, sterile filtration
(using a compatible solvent-resistant filter) may be necessary if the solution is not prepared
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aseptically. Note that filtration can potentially remove the compound if it precipitates or adsorbs to the
filter.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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